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Compound of Interest

Compound Name: SNAP 94847

Cat. No.: B1681886

Essential Safety and Handling Guide for SNAP
94847

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal
of SNAP 94847, a selective melanin-concentrating hormone receptor 1 (MCHR1) antagonist.
Adherence to these procedures is essential for ensuring laboratory safety and the integrity of
experimental outcomes.

Core Safety and Handling Information

According to the Safety Data Sheet (SDS) for SNAP 94847 hydrochloride, the compound is
classified as not a hazardous substance or mixture. However, standard laboratory safety
precautions should always be observed.

Personal Protective Equipment (PPE):

When handling SNAP 94847 in a powdered form or preparing solutions, the following personal
protective equipment is recommended to minimize exposure and ensure safety:

o Eye Protection: Safety glasses with side shields or goggles should be worn to protect against
accidental splashes or dust.
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin
contact.

o Body Protection: A standard laboratory coat is required to protect clothing and skin.

o Respiratory Protection: In situations where the generation of dust is likely (e.g., weighing
large quantities), a dust mask or a respirator may be appropriate to prevent inhalation.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials.

Spill and Disposal Plan:

e Spills: For minor spills of the solid compound, carefully sweep up the material, avoiding dust
generation, and place it in a designated, sealed container for disposal. For liquid spills,
absorb with an inert material (e.g., vermiculite, dry sand) and place in a sealed container.

o Disposal: As a non-hazardous substance, SNAP 94847 can typically be disposed of
according to standard laboratory procedures for non-hazardous chemical waste. Always
consult and adhere to your institution's and local regulations for chemical waste disposal.

Quantitative Safety and Experimental Data

The following table summarizes key quantitative data for SNAP 94847, compiled from various
research sources.
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Parameter Value Source

Chemical Formula C29H32F2N20:2 N/A

Molecular Weight 478.58 g/mol N/A

Solubility Soluble in DMSO N/A
Short Term (days to weeks): O-

Storage Temperature 4°C; Long Term (months to N/A

years): -20°C

In Vivo Dosing (Rats)

3-30 mg/kg (intraperitoneal)

[1]

In Vivo Dosing (Mice)

20 mg/kg (oral gavage)

[2]

Vehicle for Injection

20% 2-hydroxypropyl-B-

cyclodextrin

[1]

Experimental Protocol: Preparation and
Administration of SNAP 94847 for In Vivo Studies

This protocol outlines a typical procedure for preparing and administering SNAP 94847 to

rodents for behavioral studies, based on established research methodologies.[1][2]

Materials:

o SNAP 94847 powder

e 20% 2-hydroxypropyl-B-cyclodextrin (or other appropriate vehicle)

» Sterile water for injection

o Appropriate glassware (e.g., sterile vials, graduated cylinders)

o Magnetic stirrer and stir bar

e Analytical balance

¢ Syringes and needles for administration
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» Personal Protective Equipment (see above)
Procedure:

o Calculate the required amount of SNAP 94847 and vehicle based on the desired
concentration and the number and weight of the animals to be dosed.

o Weigh the SNAP 94847 powder accurately using an analytical balance in a well-ventilated
area or a chemical fume hood.

o Prepare the vehicle solution. For a 20% 2-hydroxypropyl--cyclodextrin solution, dissolve the
appropriate amount of 2-hydroxypropyl-3-cyclodextrin in sterile water.

o Dissolve SNAP 94847 in the vehicle. Add the weighed SNAP 94847 powder to the prepared
vehicle. Use a magnetic stirrer to ensure the compound is completely dissolved. Gentle
heating may be applied if necessary, but care should be taken to avoid degradation of the
compound.

 Verify the final concentration. Ensure the final volume and concentration of the solution are
accurate.

» Administer the solution to the animals. For intraperitoneal injection, use a sterile syringe and
needle of the appropriate size for the animal. For oral gavage, use a gavage needle. The
volume to be administered should be calculated based on the animal's body weight.

» Record all details of the preparation and administration, including the lot number of the
compound, the final concentration of the solution, the dose administered, and the date and
time of administration.

Visualizing Laboratory Workflows

Handling and Preparation of SNAP 94847 for In Vivo Studies
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Workflow for Handling and Preparing SNAP 94847
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Caption: A flowchart illustrating the key steps for the safe handling, preparation, and
administration of SNAP 94847 in a laboratory setting.

Logical Relationship of Safety Procedures

Hierarchy of Safety Controls for SNAP 94847
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Caption: A diagram showing the hierarchical relationship of safety controls, from administrative
and engineering measures to personal protective equipment, for ensuring the safe handling of
SNAP 94847.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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